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Compound of Interest

Compound Name: 2-Bromooctane

Cat. No. B146060

An In-depth Technical Guide to the Safety and Handling of 2-Bromooctane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-
bromooctane (CAS No. 557-35-7), a secondary alkyl halide commonly utilized in organic
synthesis.[1][2] Adherence to these protocols is critical for ensuring laboratory safety and
minimizing environmental impact.

Hazard Identification and Classification

2-Bromooctane is classified as a hazardous substance requiring careful handling. The primary
hazards are summarized below:

 Signal Word: Warning[3][4]

e GHS Hazard Statements:

o

H227: Combustible liquid.[4][5]

o

H315: Causes skin irritation.[3][4][6]

[¢]

H319: Causes serious eye irritation.[3][4][6]

[¢]

H410: Very toxic to aquatic life with long lasting effects.[3]
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e Other Hazards: The substance may be sensitive to light.[1][2][7][8] It is incompatible with
strong oxidizing agents.[1][2][7][8]

Physical and Chemical Properties

The key physicochemical properties of 2-bromooctane are detailed in the table below. This
data is essential for risk assessment and the design of safe experimental procedures.

Property Value Source(s)
Molecular Formula CsH17Br [7][8]
Molecular Weight 193.125 g/mol [7]
Appearance Colorless liquid [1]8]
CAS Number 557-35-7 [3]
Density 1.088-1.1 g/cm? at 25°C [718]
Boiling Point 188-191°C at 760 mmHg [4107118]
Flash Point 56.1-70°C [4]17118]
Vapor Pressure ~0.7 mmHg at 25°C [718]
Refractive Index ~1.450 [71[8]
Water Solubility Insoluble / Negligible [1]

Toxicological Information

Toxicological data for 2-bromooctane is limited, particularly concerning acute toxicity. The
known information is summarized below. The absence of comprehensive data necessitates
handling the substance with a high degree of caution, assuming it may be harmful.
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Toxicity Endpoint Result Source(s)

Data not available; 100% of
o the substance consists of
Acute Oral Toxicity [3][4]
component(s) of unknown

acute oral toxicity.

Data not available; 100% of
o the substance consists of
Acute Dermal Toxicity [31[4]
component(s) of unknown

acute dermal toxicity.

Data not available; 100% of
) o the substance consists of
Acute Inhalation Toxicity [3][4]
component(s) of unknown

acute inhalation toxicity.

Skin Corrosion/Irritation Causes skin irritation. [31[41[6]

Serious Eye Damage/Irritation Causes serious eye irritation. [3][4]6]

) Not expected to cause
Reproductive/Developmental .
o reproductive or developmental [3]
Toxicity
effects.

Safe Handling and Storage Protocols

The following protocols are mandatory for the safe handling and storage of 2-bromooctane.

Engineering Controls

» Ventilation: All handling procedures must be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[4]

o Emergency Equipment: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[9]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is required to prevent exposure.
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Eye and Face Protection: Wear tightly fitting chemical safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US) standards.[4][6] A face shield should be used
when there is a significant risk of splashing.[10]

Hand Protection: Wear chemical-impermeable gloves (e.g., Butyl rubber, Viton™).[4][6]
Gloves must be inspected before use and disposed of properly after handling.[4][11] Always
wash hands thoroughly after removing gloves.[4]

Skin and Body Protection: Wear a flame-resistant lab coat over long-sleeved clothing and
closed-toe shoes.[4][6] For larger quantities or tasks with a high splash potential, a chemical-
resistant apron is advised.[10]

Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a NIOSH-approved full-face respirator with an organic vapor cartridge is
necessary.[4][6]

General Handling Procedures

Preparation: Before handling, ensure all engineering controls are operational and all required
PPE is correctly worn.

Dispensing: Use non-sparking tools and equipment to prevent ignition.[4][6] Ground all
equipment to prevent the buildup of electrostatic charge.[4][6][12]

Procedure: Avoid contact with skin and eyes and inhalation of vapors or mists.[4][11]

Post-Handling: Wash hands and forearms thoroughly after handling the substance.[3]
Routinely wash work clothing and protective equipment to remove contaminants.[3]

Storage Conditions

Store in a tightly closed, properly labeled container.[3][4]

The storage area must be cool, dry, and well-ventilated.[1][4][5]

Store away from heat, sparks, open flames, and other sources of ignition.[4][5]

Store separately from incompatible materials, especially strong oxidizing agents.[2][3][4]
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Protect from direct sunlight as the material may be light-sensitive.[1]

Emergency and First Aid Procedures

Immediate and appropriate response to an emergency is critical.

Accidental Release Measures

Evacuation and Isolation: Immediately evacuate personnel from the affected area.[4][6]
Remove all sources of ignition.[4][6][12] Isolate the spill area.[13]

Ventilation: Ensure the area is well-ventilated.[3]

Personal Protection: Responders must wear the appropriate level of PPE as described in
section 4.2. Do not touch spilled material without adequate protection.[3]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways, as
it is very toxic to aquatic life.[3][4][6]

Containment and Cleanup:

o Small Spills: Absorb the spill with an inert, non-combustible material such as vermiculite,
dry sand, or earth.[3] Wipe up with absorbent material (e.g., cloth, fleece).[3]

o Large Spills: Stop the flow of material if it can be done without risk.[3] Dike the spilled
material to prevent spreading.[3]

Disposal: Collect the absorbed material and contaminated items into a suitable, sealed
container for hazardous waste disposal.[3][4] Do not return spilled material to the original
container.[3] Following product recovery, flush the area with water.[3]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray/fog, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[3][4][13] Water spray can be used to cool unopened containers.[12]

Specific Hazards: The substance is a combustible liquid.[4][5] Vapors are heavier than air
and may accumulate in low areas, posing a risk of flashback from a distant ignition source.
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[12][14]

Hazardous Combustion Products: Fire may produce toxic and irritating gases, including
carbon oxides (CO, CO:2) and hydrogen bromide gas.[9][11][14]

Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) and
full protective gear.[4][11][12]

First Aid Measures

General Advice: Provide general supportive measures and treat symptomatically.[3]
Symptoms may be delayed.[3] Ensure medical personnel are aware of the material involved.

[3]

Inhalation: Move the victim to fresh air immediately.[3][4] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration.[4][6] Seek immediate medical
attention.[4][11]

Skin Contact: Immediately remove all contaminated clothing.[4][6] Wash the affected skin
with plenty of soap and water.[3][4] If skin irritation occurs, seek medical advice.[3]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding eyelids apart.[3][4] Remove contact lenses if present and easy to do so.[3] Continue
rinsing.[3] Seek immediate medical attention.[4][6]

Ingestion: Rinse mouth thoroughly with water.[4][6] Do NOT induce vomiting.[4][12] Never
give anything by mouth to an unconscious person.[4][12] Call a physician or Poison Control
Center immediately.[4][6]

Stability and Reactivity

Reactivity: The product is generally stable and non-reactive under normal conditions of use,
storage, and transport.[3]

Chemical Stability: Stable under recommended storage conditions, but may be sensitive to
light.[1][2][7]
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» Conditions to Avoid: Contact with incompatible materials, heat, flames, sparks, and other
ignition sources.[3][12]

» Incompatible Materials: Strong oxidizing agents.[2][7][11]

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as carbon oxides and hydrogen bromide gas can be formed.[11]

Hazardous Polymerization: Hazardous polymerization does not occur.[3]

Disposal Considerations

» Dispose of unused product and contaminated materials in accordance with all applicable
local, regional, national, and international regulations.[3]

o The material should be disposed of in a sealed container at a licensed waste disposal site.[3]

e Do not allow this material to drain into sewers or water supplies.[3] Empty containers may
retain product residue and should be handled as hazardous waste.[3]

Visual Workflow Guides

The following diagrams illustrate key logical workflows for handling 2-bromooctane safely and
responding to emergencies.
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General Workflow for Handling 2-Bromooctane

Preparation & Assessment

1. Conduct Risk Assessment
(Review SDS, Identify Hazards)

2. Select & Verify
Engineering Controls
(Fume Hood, Eyewash)

3. Select & Inspect
Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Handling & Disposal

4. Follow Safe
Handling Protocol

5. Segregate & Dispose
of Hazardous Waste

I
Contirlgency
I

Y

6. Know Emergency
Response Procedures

Click to download full resolution via product page

Caption: General workflow for the safe handling of 2-bromooctane.
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Decision-Making Workflow for Emergency Response

- Emergency Event Occurs —

Spill / Release Fire Personal Exposure

spill |< Fire Personal Exposure

\4
Evacuate & Ventilate Activate Alarm v
Remove Ignition Sources Evacuate Area
Don PPE Use COz, Dry Chemical, Foam Identify Route
Contain & Absorb Wear SCBA
Dispose as HazWaste Cool Containers

A4

Skin Contact

Inhalation Eye Contact Ingestion

A4

Remove Contaminated Clothing
Wash with Soap & Water (15+ min)

Rinse Mouth
DO NOT Induce Vomiting
Seek Immediate Medical Aid

Rinse with Water (15+ min)
Remove Contacts
Seek Medical Aid

Move to Fresh Air
Seek Medical Aid

Click to download full resolution via product page

Caption: Decision-making workflow for emergency response scenarios.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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